Cas no 216299-38-6 (BIOTIN ETHYLENEDIAMINE)

• Product Name: BIOTIN ETHYLENEDIAMINE
• CAS No: 216299-38-6
• MF: C₁₂H₂₃BrN₄O₂S
• MW: 367.3056204319
• CID: 2199651
• PubChem ID: 329773314
• Update Time: 2025-06-29

BIOTIN ETHYLENEDIAMINE Chemical and Physical Properties

Names and Identifiers

• BIOTIN ETHYLENEDIAMINE
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide,hydrobromide
• Biotin Ethylenediamine [N-(2-Aminoethyl)biotinamide, hydrobromide]
• (3aS,4S,6aR)-N-(2-Aminoethyl)hexahydro- 2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• N-(2-Aminoethyl)biotinamide hydrobromide
• N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide hydrobromide
• 216299-38-6
• DTXSID70628730
• Biotin ethylenediamine hydrobromide
• N-2-aminoethyl biotinamide hydrobromide
• N-(2-Aminoethyl)-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide--hydrogen bromide (1/1)
• Biotin ethylenediamine hydrobromide, >=95% (TLC), solid
• N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamidehydrobromide
• SCHEMBL2678585
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide;hydrobromide

• MDL： MFCD00467807
• Inchi： 1S/C12H22N4O2S.BrH/c13-5-6-14-10(17)4-2-1-3-9-11-8(7-19-9)15-12(18)16-11;/h8-9,11H,1-7,13H2,(H,14,17)(H2,15,16,18);1H/t8-,9-,11-;/m0./s1
• InChI Key： SGNZEZHLDUVMMU-GRIHUTHFSA-N
• SMILES： Br.S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 366.07251Da
• Monoisotopic Mass: 366.07251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Solubility: DMF: >10mg/mL

BIOTIN ETHYLENEDIAMINE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on BIOTIN ETHYLENEDIAMINE

BIOTIN ETHYLENEDIAMINE (CAS No. 216299-38-6): A Comprehensive Overview

The compound Biotin Ethylenediamine, identified by the Chemical Abstracts Service Number (CAS No.) 216299-38-6, represents a novel derivative of biotin, a water-soluble vitamin (B7) essential for various biological processes. Biotin Ethylenediamine has garnered significant attention in the field of biochemical research due to its unique structural properties and potential applications in pharmaceuticals, diagnostics, and biotechnology.

Biotin, a vital cofactor for carboxylase enzymes, plays a crucial role in metabolism and cellular function. The introduction of ethylenediamine into the biotin molecule creates a derivative with enhanced solubility and reactivity, making it a valuable tool for biochemical assays and therapeutic interventions. This compound's ability to interact with biological systems has opened new avenues for research in drug development and disease treatment.

Recent studies have highlighted the potential of Biotin Ethylenediamine in enhancing the bioavailability of biotin-based therapies. Its modified structure allows for more efficient absorption and utilization by cells, which could lead to improved treatment outcomes for conditions associated with biotin deficiency, such as alopecia and neurological disorders. Additionally, the compound's stability under various physiological conditions makes it an attractive candidate for use in long-term therapeutic regimens.

In the realm of diagnostics, Biotin Ethylenediamine has been explored as a labeling agent for biomolecules in immunoassays and enzyme-linked immunosorbent assays (ELISAs). Its high binding affinity for biotinylated proteins and antibodies enhances the sensitivity and specificity of these diagnostic tools. This application is particularly relevant in the development of rapid diagnostic tests for infectious diseases, where accurate and timely detection is critical.

The compound's unique chemical properties also make it a promising candidate for use in biosensors and nanotechnology applications. Researchers have demonstrated its ability to facilitate the development of highly sensitive biosensors capable of detecting trace amounts of target analytes. These biosensors could revolutionize fields such as environmental monitoring and food safety testing by providing real-time data on contaminant levels.

Furthermore, Biotin Ethylenediamine has shown potential in regenerative medicine. Its ability to promote cell proliferation and differentiation has been observed in vitro, suggesting its utility in tissue engineering applications. By integrating this compound into biomaterials used for wound healing and tissue regeneration, researchers aim to enhance the body's natural healing processes.

The pharmacokinetic profile of Biotin Ethylenediamine has been extensively studied to optimize its therapeutic efficacy. Preclinical trials have indicated that the compound exhibits favorable biodistribution characteristics, allowing for targeted delivery to affected tissues while minimizing systemic side effects. This property is particularly important in the development of precision medicine approaches, where treatments are tailored to individual patient needs.

From a synthetic chemistry perspective, the preparation of Biotin Ethylenediamine involves sophisticated methodologies that highlight advancements in organic synthesis. The reaction pathway requires precise control over reaction conditions to ensure high yield and purity. Innovations in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing environmental impact while maintaining product quality.

The regulatory landscape surrounding Biotin Ethylenediamine is evolving as its applications expand. Regulatory agencies are increasingly recognizing the potential benefits of this compound and are working to establish guidelines for its safe use in pharmaceuticals and diagnostics. Collaboration between academia, industry, and regulatory bodies is essential to ensure that these guidelines are comprehensive and up-to-date.

In conclusion, Biotin Ethylenediamine (CAS No. 216299-38-6) represents a significant advancement in biotin chemistry with broad applications across multiple fields. Its unique properties make it a valuable tool for researchers and clinicians alike, offering new opportunities for therapeutic intervention, diagnostic innovation, and scientific discovery. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.